Cas no 273735-43-6 (4-(1,1,1,2,3,3,3-Heptafluoropropan-2-yl)-2,6-dimethylaniline)

• Product Name: 4-(1,1,1,2,3,3,3-Heptafluoropropan-2-yl)-2,6-dimethylaniline
• CAS No: 273735-43-6
• MF: C₁₁H₁₀F₇N
• MW: 289.192627429962
• MDL: MFCD22056257
• CID: 840847
• Update Time: 2025-07-31

4-(1,1,1,2,3,3,3-Heptafluoropropan-2-yl)-2,6-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 2,6-Dimethyl-4-(1,2,2,2-tetrafluoro-1-trifluoromethyl-ethyl)-phenylamine
• 2,6-diMethyl-4-(perfluoropropan-2-yl)aniline
• 4-heptafluoroisopropyl-2,6-dimethylaniline
• 4-(1,1,1,2,3,3,3-heptafluoropropan-2-yl)-2,6-dimethylaniline
• XXGNKVWIUWGEOH-UHFFFAOYSA-N
• 2,6-Dimethyl-4-(heptafluoroprop-2-yl)aniline
• 2,6-dimethyl-4-(heptafluoro-prop-2-yl)-aniline
• 2,6-dimethyl-4-(heptafluoro-prop-2-y1)-aniline
• 2,6-dimethyl-4-(1,2,2,2-tetrafluoro-1-tri-fluoromethyl-ethyl)-aniline
• 2,6-dimethyl-4-(
• 4-(1,1,1,2,3,3,3-Heptafluoropropan-2-yl)-2,6-dimethylaniline

• MDL： MFCD22056257
• Inchi： 1S/C11H10F7N/c1-5-3-7(4-6(2)8(5)19)9(12,10(13,14)15)11(16,17)18/h3-4H,19H2,1-2H3
• InChI Key： XXGNKVWIUWGEOH-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C(F)(F)F)C1C=C(C)C(=C(C)C=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 296
• Topological Polar Surface Area: 26